Cas no 79955-27-4 (5-CFDA)

5-CFDA structure
5-CFDA structure
Product Name:5-CFDA
CAS No:79955-27-4
MF:C25H16O9
MW:460.389147758484
MDL:MFCD00467494
CID:567450
PubChem ID:24892738
Update Time:2024-10-27

5-CFDA Chemical and Physical Properties

Names and Identifiers

    • 3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid
    • 5-Carboxyfluorescein diacetate
    • 5(6)-CARBOXYFLUORESCEIN DIACETATE
    • BIOCHEMIKA, FOR FLUORESCENCE, ≥95.0 (HPLC)
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylicacid, 3',6'-bis(acetyloxy)-3-oxo-
    • 5-CFDA
    • 5-Carboxy-di-O-acetylfluorescein
    • 3',6'-diacetyloxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
    • Cfda-5
    • BIC1071
    • WPUZGNPQMIWOHE-UHFFFAOYSA-N
    • EBD121
    • 3′,6′-Bis(acetyloxy)-3-oxospiro[isobenzofuran-1(3H),9′-[9H]xanthene]-5-carboxylic acid (ACI)
    • AS-60165
    • AKOS015902367
    • C2859
    • DTXSID00229971
    • FT-0620191
    • CHEMBL493815
    • MFCD00036872
    • SCHEMBL6663204
    • 3',6'-bis(acetyloxy)-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid
    • 3',6'-Bis(acetyloxy)-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthene)-5-carboxylic acid
    • 5-Carboxyfluorescein Diacetate - CAS 79955-27-4
    • 5-Carboxyfluorescein diacetate, ~95% (HPLC)
    • CS-3525
    • J-100071
    • 79955-27-4
    • A11047
    • PD063611
    • HY-D0047
    • 5-Carboxyfluoresceindiacetate
    • A864776
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-5-carboxylic acid, 3',6'-bis(acetyloxy)-3-oxo-
    • DTXCID50152462
    • DA-49814
    • MDL: MFCD00467494
    • Inchi: 1S/C25H16O9/c1-12(26)31-15-4-7-19-21(10-15)33-22-11-16(32-13(2)27)5-8-20(22)25(19)18-6-3-14(23(28)29)9-17(18)24(30)34-25/h3-11H,1-2H3,(H,28,29)
    • InChI Key: WPUZGNPQMIWOHE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2C(OC3(C4C(=CC(=CC=4)OC(C)=O)OC4C3=CC=C(C=4)OC(C)=O)C2=CC=1)=O)O

Computed Properties

  • Exact Mass: 460.07900
  • Monoisotopic Mass: 460.07943208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 828
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: White or nearly white crystals or powders
  • Melting Point: >250°C
  • Boiling Point: 693.1±55.0 °C at 760 mmHg
  • Flash Point: 241.9±25.0 °C
  • Solubility: DMSO: soluble
  • PSA: 125.43000
  • LogP: 3.80340
  • pka: 6.4(at 25℃)
  • λmax: <300nm
  • PH: Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)
  • Solubility: Soluble in ethanol, acetone, dmso

5-CFDA Security Information

5-CFDA Pricemore >>

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5-CFDA Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dimethylformamide ,  Dichloromethane ;  4 h, rt
Reference
New Fluorescein Precursors for Live Bacteria Detection
Guilini, Celia; et al, Analytical Chemistry (Washington, 2015, 87(17), 8858-8866

Production Method 2

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  8 h, 160 °C
Reference
A protein-coupled fluorescent probe for organelle-specific imaging of Na+
Taguchi, Ryo; et al, Sensors and Actuators, 2018, 265, 575-581

Production Method 3

Reaction Conditions
1.1 Solvents: Pyridine ;  30 min, 110 °C
Reference
Separating the isomers-Efficient synthesis of the N-hydroxysuccinimide esters of 5 and 6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B
Brunet, Aurelie; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(14), 3186-3188

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine ,  6-Carboxyfluorescein
Reference
Transition metal catalyzed cyclization and synthesis of triptolide analogs
Pan, Jiehui, 2006, , 68(7),

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

Production Method 6

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  24 h, 80 °C
2.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

5-CFDA Raw materials

5-CFDA Preparation Products

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